Cas no 94213-45-3 (L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-methionylglycyl-4-nitro-L-phenylalanyl-(9CI))

• Product name: L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-methionylglycyl-4-nitro-L-phenylalanyl-(9CI)
• CAS No: 94213-45-3
• MF: C₂₆H₃₈N₆O₈S
• MW: 594.680325031281
• CID: 811496
• PubChem ID: 44151403

L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-methionylglycyl-4-nitro-L-phenylalanyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-methionylglycyl-4-nitro-L-phenylalanyl-(9CI)
• N-(tert-butoxycarbonyl)-D-methionylglycyl-4-nitro-3-phenyl-L-alanyl-L-prolinamide
• tert-butyl N-[(2R)-1-[[2-[[(2S)-1-[(2S)-2-amino-3-(4-nitrophenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-2-oxoethyl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]carbamate
• EINECS 303-749-4
• 94213-45-3
• NS00040284
• DTXSID50241062

• Inchi： InChI=1S/C26H38N6O8S/c1-26(2,3)40-25(37)29-19(11-13-41-4)22(34)28-15-21(33)30-23(35)20-6-5-12-31(20)24(36)18(27)14-16-7-9-17(10-8-16)32(38)39/h7-10,18-20H,5-6,11-15,27H2,1-4H3,(H,28,34)(H,29,37)(H,30,33,35)/t18-,19+,20-/m0/s1
• InChI Key： CMGYAHANTSMLGN-ZCNNSNEGSA-N
• SMILES： CC(C)(C)OC(=O)NC(CCSC)C(=O)NCC(=O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 594.24718337g/mol
• Monoisotopic Mass: 594.24718337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231Ų
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 12